Cas no 1368408-39-2 (2-(1H-indol-3-yl)propan-2-yl(methyl)amine)

• Product Name: 2-(1H-indol-3-yl)propan-2-yl(methyl)amine
• CAS No: 1368408-39-2
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5991645
• PubChem ID: 82281172
• Update Time: 2025-10-22

2-(1H-indol-3-yl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)propan-2-yl(methyl)amine
• EN300-1826393
• 1368408-39-2
• [2-(1H-indol-3-yl)propan-2-yl](methyl)amine

• Inchi： 1S/C12H16N2/c1-12(2,13-3)10-8-14-11-7-5-4-6-9(10)11/h4-8,13-14H,1-3H3
• InChI Key： QXAJUNPSJUJQMS-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(1H-indol-3-yl)propan-2-yl(methyl)amine

Exploring the Chemistry and Applications of 2-(1H-indol-3-yl)propan-2-yl(methyl)amine (CAS No. 1368408-39-2)

2-(1H-indol-3-yl)propan-2-yl(methyl)amine (CAS No. 1368408-39-2) is a fascinating compound with a unique structure that combines an indole moiety with an amine functional group. This molecular architecture has garnered significant interest in both academic and industrial research due to its potential applications in various fields. The compound's indole-based structure is particularly noteworthy, as indole derivatives are known for their diverse biological activities and pharmaceutical relevance.

The chemical properties of 2-(1H-indol-3-yl)propan-2-yl(methyl)amine make it an intriguing subject for researchers. With its molecular formula C12H16N2 and molecular weight of 188.27 g/mol, this compound exhibits characteristics that bridge the gap between simple amines and complex heterocyclic systems. The presence of both the indole ring system and the tertiary amine functionality creates opportunities for diverse chemical modifications and interactions, making it valuable for structure-activity relationship studies.

In recent years, there has been growing interest in indole-containing compounds like 2-(1H-indol-3-yl)propan-2-yl(methyl)amine due to their potential in neuroscience research. Many researchers are investigating how such structures might interact with neurotransmitter systems, particularly given the structural similarities to certain naturally occurring tryptamine derivatives. However, it's important to note that this compound should only be used for legitimate research purposes by qualified professionals in controlled laboratory settings.

The synthesis of 2-(1H-indol-3-yl)propan-2-yl(methyl)amine typically involves multi-step organic reactions starting from indole precursors. Modern synthetic approaches often employ catalytic methods to improve yield and selectivity, reflecting current trends in green chemistry and sustainable synthesis. Researchers are particularly interested in developing more efficient routes to this compound, as evidenced by numerous publications in synthetic chemistry journals.

From an analytical chemistry perspective, 2-(1H-indol-3-yl)propan-2-yl(methyl)amine presents interesting challenges and opportunities. The compound's UV-Vis absorption characteristics, typically showing maxima around 280-290 nm due to the indole chromophore, make it suitable for various spectroscopic analyses. Mass spectrometry techniques are particularly useful for characterizing this molecule, with the molecular ion peak typically appearing at m/z 188 in electron ionization mode.

The potential applications of 2-(1H-indol-3-yl)propan-2-yl(methyl)amine in medicinal chemistry are currently being explored. While no therapeutic uses have been approved, the structural features of this compound make it a candidate for further investigation in drug discovery programs. Pharmaceutical researchers are particularly interested in how modifications to this core structure might lead to novel bioactive molecules, especially given the importance of indole derivatives in many FDA-approved drugs.

In material science, derivatives of 2-(1H-indol-3-yl)propan-2-yl(methyl)amine have shown promise as building blocks for advanced materials. The indole moiety's ability to participate in π-π stacking interactions, combined with the amine's hydrogen bonding potential, makes this compound interesting for designing supramolecular architectures. Recent studies have explored its use in creating novel organic semiconductors and photoactive materials.

The stability and storage requirements for 2-(1H-indol-3-yl)propan-2-yl(methyl)amine are important considerations for researchers. Like many nitrogen-containing heterocycles, this compound should be stored under inert atmosphere at low temperatures to prevent degradation. Proper handling procedures are essential to maintain compound integrity and ensure reproducible experimental results.

Recent advancements in computational chemistry have enabled more detailed studies of 2-(1H-indol-3-yl)propan-2-yl(methyl)amine's molecular properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, conformational preferences, and potential interaction sites. These computational approaches are particularly valuable for predicting how the compound might behave in biological systems or material applications.

The global research community's interest in 2-(1H-indol-3-yl)propan-2-yl(methyl)amine is reflected in the growing number of scientific publications mentioning this compound. While still considered a specialty chemical, its availability from several reputable chemical suppliers has increased in recent years, making it more accessible for legitimate research purposes. Researchers should always verify the purity and quality of the compound before use in experiments.

From a regulatory perspective, 2-(1H-indol-3-yl)propan-2-yl(methyl)amine is subject to standard laboratory chemical regulations. Researchers working with this compound should be aware of and comply with all applicable safety guidelines and disposal regulations in their jurisdiction. Proper documentation and record-keeping are essential when using this material in research settings.

The future research directions for 2-(1H-indol-3-yl)propan-2-yl(methyl)amine are likely to focus on several key areas. These include exploring its potential as a synthetic intermediate for more complex molecules, investigating its physicochemical properties in greater detail, and developing novel derivatives with tailored properties. The compound's unique structural features ensure it will remain an interesting subject for chemical research in the coming years.

In conclusion, 2-(1H-indol-3-yl)propan-2-yl(methyl)amine (CAS No. 1368408-39-2) represents an intriguing example of how simple modifications to fundamental heterocyclic structures can create compounds with significant research potential. Its combination of an indole system with an amine functionality provides a versatile platform for scientific exploration across multiple disciplines. As research continues, we can expect to gain deeper insights into this compound's properties and potential applications in various fields of chemistry and beyond.